Cas no 620-16-6 (1-Chloro-3-ethylbenzene)

1-Chloro-3-ethylbenzene (CAS 620-16-6) is a chlorinated aromatic compound featuring both chloro and ethyl substituents on a benzene ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its balanced lipophilicity and electron-withdrawing properties enhance its utility in cross-coupling reactions and electrophilic substitutions. The compound exhibits moderate stability under standard conditions, facilitating handling and storage. Its well-defined chemical properties allow for precise functionalization, enabling tailored applications in fine chemical manufacturing. Available in high purity grades, it meets stringent requirements for research and industrial processes.

1-Chloro-3-ethylbenzene structure

Product Name:1-Chloro-3-ethylbenzene

CAS No:620-16-6

MF:C₈H₉Cl

MW:140.610061407089

CID:39045

PubChem ID:136426

Update Time:2025-06-06

1-Chloro-3-ethylbenzene Chemical and Physical Properties

Names and Identifiers

- 1-Chloro-3-ethylbenzene
- 1-Aethyl-3-chlor-benzol
- 1-ethyl-3-chloro-benzene
- 3-Chlor-1-aethyl-benzol
- 3'-Chlor-ethylbenzen
- 3-CHLORO-ETHYLBENZENE
- 3-Ethylchlorobenzene
- Benzene,1-chloro-3-ethyl
- m-chloroethylbenzene
- 3-Chloroethylbenzene
- NSC 60919
- EN300-104955
- Benzene, 1-chloro-3-ethyl-
- MFCD02181081
- A928542
- LOXUEGMPESDGBQ-UHFFFAOYSA-N
- CS-0168176
- FT-0703003
- NSC-60919
- AKOS006279097
- AS-30445
- DTXSID40211032
- SCHEMBL91280
- 620-16-6
- NSC60919
- AMY28190
- DTXCID40133523
- AR4N74Z5NU
- 961-319-7
- MDL： MFCD02181081
- Inchi： 1S/C8H9Cl/c1-2-7-4-3-5-8(9)6-7/h3-6H,2H2,1H3
- InChI Key： LOXUEGMPESDGBQ-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)CC

Computed Properties

Exact Mass: 140.03900
Monoisotopic Mass: 140.039278
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 80.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Colorless or light yellow liquid.
Density: 1.053
Melting Point: -55 ºC
Boiling Point: 184 ºC
Refractive Index: 1.5195
PSA: 0.00000
LogP: 2.90240
Solubility: It is almost insoluble in water and miscible with ethanol and acetone
FEMA: 2702

1-Chloro-3-ethylbenzene Customs Data

HS CODE：2903999090
Customs Data：

China Customs Code:
2903999090

Overview:

2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-Chloro-3-ethylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019087297-5g	1-Chloro-3-ethylbenzene	620-16-6	97%	5g	$350.48	2023-09-01
Alichem	A019087297-10g	1-Chloro-3-ethylbenzene	620-16-6	97%	10g	$533.18	2023-09-01
Alichem	A019087297-25g	1-Chloro-3-ethylbenzene	620-16-6	97%	25g	$1203.60	2023-09-01
TRC	C382165-50mg	1-Chloro-3-ethylbenzene	620-16-6		50mg	$ 57.00	2023-09-08
TRC	C382165-100mg	1-Chloro-3-ethylbenzene	620-16-6		100mg	$ 82.00	2023-09-08
TRC	C382165-500mg	1-Chloro-3-ethylbenzene	620-16-6		500mg	$ 224.00	2023-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C914856-1g	1-Chloro-3-ethylbenzene	620-16-6	95%	1g	856.80	2021-05-17
Enamine	EN300-104955-0.05g	1-chloro-3-ethylbenzene	620-16-6	95%	0.05g	$26.0	2023-10-28
Enamine	EN300-104955-0.1g	1-chloro-3-ethylbenzene	620-16-6	95%	0.1g	$39.0	2023-10-28
Enamine	EN300-104955-0.25g	1-chloro-3-ethylbenzene	620-16-6	95%	0.25g	$56.0	2023-10-28

1-Chloro-3-ethylbenzene Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:620-16-6)1-Chloro-3-ethylbenzene

Order Number:A928542

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 14:54

Price ($):179.0

Email:sales@amadischem.com

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